Cas no 2229685-64-5 (4-(4-methylnaphthalen-1-yl)but-3-en-2-one)

• Product Name: 4-(4-methylnaphthalen-1-yl)but-3-en-2-one
• CAS No: 2229685-64-5
• MF: C₁₅H₁₄O
• MW: 210.271064281464
• CID: 6443336
• PubChem ID: 165677312
• Update Time: 2025-08-04

4-(4-methylnaphthalen-1-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylnaphthalen-1-yl)but-3-en-2-one
• 2229685-64-5
• EN300-1807279

• Inchi： 1S/C15H14O/c1-11-7-9-13(10-8-12(2)16)15-6-4-3-5-14(11)15/h3-10H,1-2H3/b10-8+
• InChI Key： PTHOXOLACFTAOS-CSKARUKUSA-N
• SMILES： O=C(C)/C=C/C1C=CC(C)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 210.104465066g/mol
• Monoisotopic Mass: 210.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(4-methylnaphthalen-1-yl)but-3-en-2-one

Comprehensive Guide to 4-(4-methylnaphthalen-1-yl)but-3-en-2-one (CAS No. 2229685-64-5): Properties, Applications, and Market Insights

4-(4-methylnaphthalen-1-yl)but-3-en-2-one (CAS No. 2229685-64-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, material science, and fine chemical synthesis. This compound, characterized by its unique naphthalene backbone and α,β-unsaturated ketone functionality, serves as a versatile intermediate in the development of advanced materials and bioactive molecules. In this article, we delve into its chemical properties, synthesis pathways, applications, and emerging trends in research and industry.

The molecular structure of 4-(4-methylnaphthalen-1-yl)but-3-en-2-one features a 4-methylnaphthalene group linked to a but-3-en-2-one moiety. This combination imparts distinct reactivity, making it valuable for cross-coupling reactions and cyclization processes. Researchers often explore its potential in designing fluorescent dyes, organic semiconductors, and pharmaceutical intermediates. Its CAS number, 2229685-64-5, is frequently searched in chemical databases for purity analysis and regulatory compliance.

One of the most discussed applications of 4-(4-methylnaphthalen-1-yl)but-3-en-2-one is its role in photoactive materials. With the growing demand for organic light-emitting diodes (OLEDs) and solar cell technologies, this compound’s ability to absorb and emit light at specific wavelengths makes it a candidate for next-generation optoelectronic devices. Recent studies highlight its potential in bioimaging probes, where its naphthalene-derived fluorescence can be harnessed for cellular tracking.

In the pharmaceutical sector, 4-(4-methylnaphthalen-1-yl)but-3-en-2-one is investigated for its anti-inflammatory and antioxidant properties. Its structural similarity to bioactive naphthoquinones has prompted research into its mechanisms of action, particularly in targeting oxidative stress-related diseases. Additionally, its use as a scaffold for drug design is gaining traction, with computational chemistry tools aiding in the optimization of its derivatives.

The synthesis of 4-(4-methylnaphthalen-1-yl)but-3-en-2-one typically involves Pd-catalyzed coupling reactions or condensation techniques. Innovations in green chemistry have led to more sustainable production methods, reducing the reliance on hazardous reagents. This aligns with the broader industry shift toward environmentally friendly synthesis, a topic frequently searched by chemists and sustainability advocates.

Market trends indicate a rising demand for high-purity 4-(4-methylnaphthalen-1-yl)but-3-en-2-one, driven by its applications in electronics and healthcare. Suppliers emphasize batch consistency and regulatory documentation, as these factors are critical for end-users in regulated industries. The compound’s niche status also makes it a subject of interest for patent filings and academic collaborations.

For researchers and industry professionals, understanding the spectroscopic data (e.g., NMR, IR, and MS) of 4-(4-methylnaphthalen-1-yl)but-3-en-2-one is essential for quality control. Online forums and scientific platforms often feature discussions about its chromatographic separation and stability under storage conditions, reflecting practical concerns in laboratory settings.

In summary, 4-(4-methylnaphthalen-1-yl)but-3-en-2-one (CAS No. 2229685-64-5) represents a compelling case study in the intersection of organic chemistry and applied science. Its multifaceted applications, from optoelectronics to medicinal chemistry, underscore its relevance in contemporary research. As innovations in sustainable synthesis and material science evolve, this compound is poised to remain a key player in high-value chemical markets.